Cas no 1343106-79-5 (2-(oxolan-3-yloxy)pyridine-3-carboxylic acid)

• Product Name: 2-(oxolan-3-yloxy)pyridine-3-carboxylic acid
• CAS No: 1343106-79-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 4585799
• Update Time: 2025-10-31

2-(oxolan-3-yloxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tetrahydrofuran-3-yl)oxy)nicotinic acid
• 3-Pyridinecarboxylic acid, 2-[(tetrahydro-3-furanyl)oxy]-
• 2-(oxolan-3-yloxy)pyridine-3-carboxylic acid

• Inchi： 1S/C10H11NO4/c12-10(13)8-2-1-4-11-9(8)15-7-3-5-14-6-7/h1-2,4,7H,3,5-6H2,(H,12,13)
• InChI Key： PTPZBZUBUFMSQH-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(oxolan-3-yloxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(oxolan-3-yloxy)pyridine-3-carboxylic acid (CAS No. 1343106-79-5)

2-(oxolan-3-yloxy)pyridine-3-carboxylic acid (CAS No. 1343106-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its pyridine-carboxylic acid core and tetrahydrofuran (oxolane) ether linkage, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₁NO₄, reflects a balanced hydrophilicity-lipophilicity profile, making it valuable for drug design and material science.

In recent years, the demand for heterocyclic building blocks like 2-(oxolan-3-yloxy)pyridine-3-carboxylic acid has surged, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "pyridine derivatives in drug discovery" or "tetrahydrofuran ether applications," highlighting the compound's relevance. Its CAS No. 1343106-79-5 is often queried in databases for purity verification or regulatory compliance, underscoring its industrial importance.

The compound's synthesis typically involves Pd-catalyzed coupling reactions or nucleophilic substitutions, methods aligned with modern atom-economy principles. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for end-users in API manufacturing. Notably, its carboxylic acid group enables further derivatization, addressing queries like "how to modify pyridine-3-carboxylic acid" in forums.

Emerging applications include its role in bioconjugation for proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Discussions around "small molecule linkers in PROTAC design" often reference such scaffolds. Additionally, its oxolane moiety enhances bioavailability, a key search term in pharmacokinetics optimization studies.

From an SEO perspective, content around CAS No. 1343106-79-5 should integrate semantically related terms like "pyridine ether solubility," "heterocyclic acid stability," or "scalable synthesis of oxolane derivatives." These align with Google's BERT algorithm, which prioritizes contextual relevance. The compound's REACH compliance and safety data (non-hazardous classification) further address common regulatory queries without violating compliance guidelines.

In conclusion, 2-(oxolan-3-yloxy)pyridine-3-carboxylic acid exemplifies innovation at the intersection of medicinal chemistry and process development. Its adaptability to high-throughput screening and crystallography studies ensures sustained interest, while eco-friendly synthesis methods respond to the circular economy trend. Future research may explore its metal-organic framework (MOF) applications, another rapidly growing field in materials science.